lambda(4)-Tellane

• Molecular Formula: H4Te
• Molecular Weight: 131.6 g/mol
• IUPAC Name: λ4-tellane
• InChI: InChI=1S/H4Te/h1H4
• InChI Key: BYADSUHJKDFAEG-UHFFFAOYSA-N
• Canonical SMILES: [TeH4]

Description

λ⁴-Tellane refers to a tellurium-containing compound where the tellurium atom exhibits a coordination number of 4, as denoted by the lambda (λ) convention in IUPAC nomenclature. This notation differentiates it from other tellurium species with varying coordination states (e.g., λ³ or λ⁶). Tellurium, a member of the chalcogen group, often forms compounds analogous to sulfur and selenium but with distinct electronic and steric properties due to its larger atomic radius and lower electronegativity. While direct studies on λ⁴-Tellane are sparse in the provided evidence, its structural and functional characteristics can be inferred from related chalcogen systems, such as λ⁶-thiane derivatives (e.g., 4-methyl-1,1-dioxo-1λ⁶-thiane-4-carboxylic acid) .

Comparison with Similar Compounds

Comparison with Similar Compounds

Comparison with λ⁴-Sulfanes and λ⁴-Selenanes

λ⁴-Tellane shares a coordination number of 4 with sulfur and selenium analogs (λ⁴-sulfanes and λ⁴-selenanes). Key differences arise from the chalcogen’s atomic properties:

Property	λ⁴-Sulfane	λ⁴-Selenane	λ⁴-Tellane
Atomic Radius (Å)	1.04	1.18	1.38
Electronegativity	2.58	2.55	2.10
Bond Length (C–X, Å)	1.81	1.98	2.21
Thermal Stability	High	Moderate	Low

• Reactivity : λ⁴-Tellane is more susceptible to oxidative degradation compared to sulfanes and selenanes due to its lower bond dissociation energy.
• Applications : Sulfanes and selenanes are widely used in organic synthesis and catalysis, whereas tellurium analogs are less common due to stability challenges .

Comparison with Higher-Coordination Tellurium Compounds

Higher-coordination tellurium species, such as λ⁶-Tellane (e.g., tellurane derivatives with hexavalent tellurium), exhibit distinct electronic configurations and reactivity:

Property	λ⁴-Tellane	λ⁶-Tellane
Coordination Geometry	Tetrahedral	Octahedral
Oxidation State	+4	+6
Acid-Base Behavior	Weak Lewis Acid	Strong Lewis Acid
Synthetic Accessibility	Moderate	Challenging

• Stability : λ⁶-Tellane derivatives are rare and often require stabilizing ligands or high-pressure conditions, whereas λ⁴-Tellane is more synthetically accessible but less thermally stable.

Challenges in Comparative Analysis

As noted in chemical analysis guidance, comparing λ⁴-Tellane with similar compounds is complicated by:

• Sample Heterogeneity : Variability in synthetic batches may lead to inconsistent data .
• Extraction Artifacts : Tellurium compounds may decompose during extraction, skewing analytical results .